Cas no 1807111-76-7 (5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride)

• Product Name: 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride
• CAS No: 1807111-76-7
• MF: C₈H₄Cl₃NO₂S
• MW: 284.546857833862
• CID: 4791997
• Update Time: 2025-05-19

5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl3NO2S/c9-3-5-1-6(10)2-8(7(5)4-12)15(11,13)14/h1-2H,3H2
• InChI Key： YHWITWUDTYRWHF-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(CCl)C=1C#N)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride

5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1807111-76-7, known as 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with chlorine and cyanide groups. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions.

5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride is particularly notable for its role in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in the development of novel drug delivery systems and as a key intermediate in the production of biocompatible polymers. The sulfonyl chloride group, in particular, is highly reactive and can be easily transformed into other functional groups, making this compound an invaluable tool in organic synthesis.

One of the most recent advancements involving this compound is its application in the creation of stimuli-responsive materials. Researchers have successfully utilized 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride to synthesize polymers that exhibit reversible changes in their physical properties under specific environmental conditions. These materials hold promise for use in smart packaging, adaptive textiles, and even medical devices that can respond dynamically to physiological changes.

In addition to its role in materials science, 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride has also been explored for its potential in drug design. The compound's ability to act as a bioisostere—a structural analog that can mimic the pharmacological properties of another molecule—has made it a valuable asset in medicinal chemistry. Recent studies have demonstrated its utility in the development of kinase inhibitors, which are critical components in the treatment of various cancers.

The synthesis of 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the chlorination of aromatic rings, the introduction of cyanide groups, and the formation of the sulfonyl chloride moiety. These steps are typically carried out under inert atmospheres to prevent unwanted side reactions and ensure the stability of intermediate compounds.

From an environmental standpoint, 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride has been subjected to rigorous testing to assess its biodegradability and potential ecological impact. Recent findings suggest that while the compound itself is not inherently hazardous, its degradation products may pose risks to aquatic ecosystems if not properly managed. This highlights the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 5-Chloro-3-chloromethyl-2-cyanobenzenesulfonyl chloride (CAS No. 1807111-76-7) stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique structure and reactivity make it an indispensable tool across multiple disciplines, from materials science to pharmacology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future advancements in chemistry and related fields.